Cas no 1518002-31-7 (1-[(3-Bromo-2-methylphenyl)methyl]piperazine)

• Product Name: 1-[(3-Bromo-2-methylphenyl)methyl]piperazine
• CAS No: 1518002-31-7
• MF: C₁₂H₁₇BrN₂
• MW: 269.180782079697
• CID: 6491695
• PubChem ID: 65543453
• Update Time: 2025-07-18

1-[(3-Bromo-2-methylphenyl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1518002-31-7
• GS2079
• AKOS014881505
• 1-[(3-bromo-2-methylphenyl)methyl]piperazine
• EN300-1912244
• 1-[(3-Bromo-2-methylphenyl)methyl]piperazine

• Inchi： 1S/C12H17BrN2/c1-10-11(3-2-4-12(10)13)9-15-7-5-14-6-8-15/h2-4,14H,5-9H2,1H3
• InChI Key： NKGJOWPIBTUUFC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)CN1CCNCC1

Computed Properties

• Exact Mass: 268.05751g/mol
• Monoisotopic Mass: 268.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-[(3-Bromo-2-methylphenyl)methyl]piperazine

Comprehensive Overview of 1-[(3-Bromo-2-methylphenyl)methyl]piperazine (CAS No. 1518002-31-7)

1-[(3-Bromo-2-methylphenyl)methyl]piperazine, with the CAS number 1518002-31-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their versatility in drug design and synthesis. The presence of a bromo and methyl substituent on the phenyl ring enhances its reactivity, making it a valuable intermediate in the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in central nervous system (CNS) targeting molecules and receptor modulation.

The structural uniqueness of 1-[(3-Bromo-2-methylphenyl)methyl]piperazine lies in its piperazine core, which is known for its ability to improve pharmacokinetic properties such as solubility and bioavailability. This feature is critical in modern drug discovery, where ADME (Absorption, Distribution, Metabolism, and Excretion) optimization is a key focus. Recent studies have explored its role in the synthesis of G protein-coupled receptor (GPCR) ligands, a hot topic in pharmacology due to their involvement in numerous physiological processes. The compound's CAS no. 1518002-31-7 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

In the context of green chemistry and sustainable synthesis, 1-[(3-Bromo-2-methylphenyl)methyl]piperazine has been investigated for its compatibility with catalytic methods and microwave-assisted reactions. These approaches align with the industry's shift toward eco-friendly manufacturing, a trend highly prioritized by regulatory bodies and researchers alike. The compound's brominated aromatic ring offers opportunities for further functionalization, enabling the creation of diverse analogs with tailored biological activities. This adaptability makes it a focal point in structure-activity relationship (SAR) studies.

From a commercial perspective, the demand for 1-[(3-Bromo-2-methylphenyl)methyl]piperazine is driven by its utility in high-throughput screening (HTS) and fragment-based drug discovery (FBDD). Its CAS no. 1518002-31-7 is often referenced in patent literature, underscoring its industrial significance. Additionally, the compound's potential role in neurodegenerative disease research has sparked interest, particularly in the development of small-molecule inhibitors targeting pathological pathways. This aligns with the broader scientific community's focus on addressing unmet medical needs.

Quality control and analytical characterization of 1-[(3-Bromo-2-methylphenyl)methyl]piperazine are critical for ensuring its reproducibility in research. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are routinely employed to verify its purity and structural integrity. The compound's CAS number 1518002-31-7 serves as a unique identifier in chemical databases, facilitating accurate tracking and documentation. As the pharmaceutical industry continues to emphasize data-driven decision-making, reliable reference standards like this compound become indispensable.

In summary, 1-[(3-Bromo-2-methylphenyl)methyl]piperazine (CAS No. 1518002-31-7) represents a multifaceted tool in modern chemistry and drug development. Its structural features, combined with its applicability in cutting-edge research areas, position it as a compound of enduring interest. Whether in academia or industry, this molecule continues to inspire innovation, particularly in the realms of targeted therapy and molecular design. As scientific inquiry advances, its role is likely to expand, further solidifying its place in the chemical landscape.